4-TERT-BUTYLCALIX[4!ARENE TETRAACETIC ACID
4-TERT-BUTYLCALIX[4!ARENE TETRAACETIC ACID
Brand Name:
Vulcanchem
CAS No.:
113215-72-8
VCID:
VC0180413
InChI:
InChI=1S/C52H64O12/c1-49(2,3)37-17-29-13-31-19-38(50(4,5)6)21-33(46(31)62-26-42(55)56)15-35-23-40(52(10,11)12)24-36(48(35)64-28-44(59)60)16-34-22-39(51(7,8)9)20-32(47(34)63-27-43(57)58)14-30(18-37)45(29)61-25-41(53)54/h17-24H,13-16,25-28H2,1-12H3,(H,53,54)(H,55,56)(H,57,58)(H,59,60)
SMILES:
CC(C)(C)C1=CC2=C(C(=C1)CC3=CC(=CC(=C3OCC(=O)O)CC4=CC(=CC(=C4OCC(=O)O)CC5=C(C(=CC(=C5)C(C)(C)C)C2)OCC(=O)O)C(C)(C)C)C(C)(C)C)OCC(=O)O
Molecular Formula:
C52H64O12
Molecular Weight:
881.1 g/mol
4-TERT-BUTYLCALIX[4!ARENE TETRAACETIC ACID
CAS No.: 113215-72-8
Main Products
VCID: VC0180413
Molecular Formula: C52H64O12
Molecular Weight: 881.1 g/mol
CAS No. | 113215-72-8 |
---|---|
Product Name | 4-TERT-BUTYLCALIX[4!ARENE TETRAACETIC ACID |
Molecular Formula | C52H64O12 |
Molecular Weight | 881.1 g/mol |
IUPAC Name | 2-[[5,11,17,23-tetratert-butyl-26,27,28-tris(carboxymethoxy)-25-pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(24),3,5,7(28),9,11,13(27),15(26),16,18,21(25),22-dodecaenyl]oxy]acetic acid |
Standard InChI | InChI=1S/C52H64O12/c1-49(2,3)37-17-29-13-31-19-38(50(4,5)6)21-33(46(31)62-26-42(55)56)15-35-23-40(52(10,11)12)24-36(48(35)64-28-44(59)60)16-34-22-39(51(7,8)9)20-32(47(34)63-27-43(57)58)14-30(18-37)45(29)61-25-41(53)54/h17-24H,13-16,25-28H2,1-12H3,(H,53,54)(H,55,56)(H,57,58)(H,59,60) |
Standard InChIKey | ZETVCUDJYLSJEM-UHFFFAOYSA-N |
SMILES | CC(C)(C)C1=CC2=C(C(=C1)CC3=CC(=CC(=C3OCC(=O)O)CC4=CC(=CC(=C4OCC(=O)O)CC5=C(C(=CC(=C5)C(C)(C)C)C2)OCC(=O)O)C(C)(C)C)C(C)(C)C)OCC(=O)O |
Canonical SMILES | CC(C)(C)C1=CC2=C(C(=C1)CC3=CC(=CC(=C3OCC(=O)O)CC4=CC(=CC(=C4OCC(=O)O)CC5=C(C(=CC(=C5)C(C)(C)C)C2)OCC(=O)O)C(C)(C)C)C(C)(C)C)OCC(=O)O |
Synonyms | 4-tert-Butylcalix[4]arene tetraacetic acid,95% |
PubChem Compound | 2733653 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume